![molecular formula C16H15F3N6 B6461000 2-{4-[2-methyl-6-(trifluoromethyl)pyrimidin-4-yl]piperazin-1-yl}pyridine-3-carbonitrile CAS No. 2549030-46-6](/img/structure/B6461000.png)
2-{4-[2-methyl-6-(trifluoromethyl)pyrimidin-4-yl]piperazin-1-yl}pyridine-3-carbonitrile
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Description
2-{4-[2-methyl-6-(trifluoromethyl)pyrimidin-4-yl]piperazin-1-yl}pyridine-3-carbonitrile is a useful research compound. Its molecular formula is C16H15F3N6 and its molecular weight is 348.33 g/mol. The purity is usually 95%.
The exact mass of the compound 2-{4-[2-methyl-6-(trifluoromethyl)pyrimidin-4-yl]piperazin-1-yl}pyridine-3-carbonitrile is 348.13102899 g/mol and the complexity rating of the compound is 496. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications
- Pyrazolines, including derivatives like our compound, have demonstrated antibacterial and antifungal properties . These activities are crucial for combating infections and promoting public health.
- Oxidative stress contributes to various diseases. Our compound’s antioxidant activity may help mitigate cellular damage caused by reactive oxygen species (ROS) and free radicals . Such properties are valuable in preventing oxidative-related disorders.
- Researchers have investigated the neurotoxic potential of our compound using acetylcholinesterase (AchE) activity as a marker. AchE plays a vital role in nerve impulse transmission, and alterations in its activity can impact behavior and survival in organisms .
- The related compound 2-fluoro-4-(trifluoromethyl)pyridine serves as a catalytic ligand for regioselective preparation of tetramethylbiphenyls through aerobic oxidative coupling of xylene catalyzed by palladium .
- 1-(2-Pyrimidyl)piperazine , a close relative, is used as a derivatization reagent for carboxyl groups on peptides. It aids in spectrophotometric analysis of phosphopeptides and the synthesis of other bioactive compounds .
- Pyrazolines, due to their heterocyclic ring structure, serve as promising scaffolds for drug development. Researchers continue to explore their potential in various therapeutic areas, including antitumor, anti-inflammatory, and antidepressant drugs .
Antibacterial and Antifungal Activities
Antioxidant Potential
Neurotoxicity Assessment
Catalytic Ligand for Organic Synthesis
Derivatization Reagent in Peptide Analysis
Drug Development Scaffold
properties
IUPAC Name |
2-[4-[2-methyl-6-(trifluoromethyl)pyrimidin-4-yl]piperazin-1-yl]pyridine-3-carbonitrile |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H15F3N6/c1-11-22-13(16(17,18)19)9-14(23-11)24-5-7-25(8-6-24)15-12(10-20)3-2-4-21-15/h2-4,9H,5-8H2,1H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
METJPHWPQICJCM-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NC(=CC(=N1)N2CCN(CC2)C3=C(C=CC=N3)C#N)C(F)(F)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H15F3N6 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
348.33 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-{4-[2-Methyl-6-(trifluoromethyl)pyrimidin-4-yl]piperazin-1-yl}pyridine-3-carbonitrile |
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